Alkyl/ether Linkers
  • N-(Azido-PEG2)-N-Boc-PEG3-NHS ester
    N-(Azido-PEG2)-N-Boc-PEG3-NHS ester
    • Cat. No.:
    • B609433
    • CAS No.:
    • Molecular Formula:
    • C24H41N5O11
    • Molecular Weight:
    • 575.6 g/mol
    Description
    N-(Azido-PEG2)-N-Boc-PEG3-NHS ester is a branched PEG derivative with a terminal azide group, Boc protected amino group, and a terminal NHS ester. The azide group enables PEGylation via Click Chemistry. The prot...
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  • N-(Azido-PEG2)-N-Boc-PEG3-Boc
    N-(Azido-PEG2)-N-Boc-PEG3-Boc
    • Cat. No.:
    • B609434
    • CAS No.:
    • Molecular Formula:
    • C24H46N4O9
    • Molecular Weight:
    • 534.6 g/mol
    Description
    N-(Azido-PEG2)-N-Boc-PEG3-t-butyl ester is a branched PEG derivative with a terminal azide group, Boc protected amine, and a terminal t-butyl ester. The azide group enables PEGylation via Click Chemistry. The pr...
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  • N-(Azido-PEG2)-N-Boc-PEG4-NHS ester
    N-(Azido-PEG2)-N-Boc-PEG4-NHS ester
    • Cat. No.:
    • B609436
    • CAS No.:
    • Molecular Formula:
    • C26H45N5O12
    • Molecular Weight:
    • 619.7 g/mol
    Description
    N-(Azido-PEG2)-N-Boc-PEG4-NHS ester is a branched PEG derivative with a terminal azide group, Boc protected amino group, and a terminal NHS ester. The azide group enables PEGylation via Click Chemistry. The prot...
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  • N-(Azido-PEG2)-N-Boc-PEG4-Boc
    N-(Azido-PEG2)-N-Boc-PEG4-Boc
    • Cat. No.:
    • B609437
    • CAS No.:
    • Molecular Formula:
    • C26H50N4O10
    • Molecular Weight:
    • 578.7 g/mol
    Description
    N-(Azido-PEG2)-N-Boc-PEG4-t-butyl ester is a branched PEG derivative with a terminal azide group, Boc protected amine, and a terminal t-butyl ester. The azide group enables PEGylation via Click Chemistry. The pr...
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  • N-(Azido-PEG3)-N-Boc-PEG3-acid
    N-(Azido-PEG3)-N-Boc-PEG3-acid
    • Cat. No.:
    • B609445
    • CAS No.:
    • Molecular Formula:
    • C22H42N4O10
    • Molecular Weight:
    • 522.6 g/mol
    Description
    N-(Azido-PEG3)-N-Boc-PEG3-acid is a branched PEG derivative with a terminal azido group, Boc protected amino group, and a terminal carboxylic acid. The azide group enables PEGylation via Click Chemistry. The pro...
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  • Amino-PEG2-NH-Boc
    Amino-PEG2-NH-Boc
    • Cat. No.:
    • B1682592
    • CAS No.:
    • 127828-22-2
    • Molecular Formula:
    • C9H20N2O3
    • Molecular Weight:
    • 204.27 g/mol
    Description
    t-Boc-N-amido-PEG1-amine is a PEG derivative containing an amino group and Boc-protected amino group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. Th...
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  • Boc-NH-PEG2-CH2COOH
    Boc-NH-PEG2-CH2COOH
    • Cat. No.:
    • B1682594
    • CAS No.:
    • 108466-89-3
    • Molecular Formula:
    • C11H21NO6
    • Molecular Weight:
    • 263.29 g/mol
    Description
    t-Boc-N-amido-PEG2-CH2CO2H is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activa...
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  • Boc-NH-PEG2-C2-NHS ester
    Boc-NH-PEG2-C2-NHS ester
    • Cat. No.:
    • B1682595
    • CAS No.:
    • 2183440-73-3
    • Molecular Formula:
    • C16H26N2O8
    • Molecular Weight:
    • 374.39 g/mol
    Description
    t-Boc-N-amido-PEG2-NHS ester is a Boc PEG Linker. The Boc group can be deprotected in mildly acidic conditions. PEG Linkers may be useful in the development of antibody drug conjugates....
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  • 3-Mercaptopropionic acid NHS ester
    3-Mercaptopropionic acid NHS ester
    • Cat. No.:
    • B3069075
    • CAS No.:
    • 117235-10-6
    • Molecular Formula:
    • C7H9NO4S
    • Molecular Weight:
    • 203.22 g/mol
    Description
    3-Mercaptopropionic acid NHS ester is a useful research compound. Its molecular formula is C7H9NO4S and its molecular weight is 203.22 g/mol. The purity is usually 95%.
    The exact mass of the compound 2,5-Py...
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  • Azido-PEG1-CH2COO-Cl
    Azido-PEG1-CH2COO-Cl
    • Cat. No.:
    • B3331233
    • CAS No.:
    • 79598-49-5
    • Molecular Formula:
    • C4H6ClN3O2
    • Molecular Weight:
    • 163.56 g/mol
    Description
    Azido-PEG1-CH2COO-Cl is a useful research compound. Its molecular formula is C4H6ClN3O2 and its molecular weight is 163.56 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido-PEG1-CH2COO-C...
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